Sulochrin
Overview
Description
Sulochrin is a benzophenone that is the methyl ester of 2-(2,6-dihydroxy-4-methylbenzoyl)-5-hydroxy-3-methoxybenzoic acid . It has a role as a metabolite and is a member of benzophenones, a carboxylic ester, and a member of phenols .
Synthesis Analysis
Sulochrin is a metabolite produced by Aspergillus terreus var. aureus . Polluxochrin and dioschrin, two new dimers of sulochrin linked by thioether bonds, were purified from an Alternaria sp. isolate obtained from a Hawaiian soil sample . The structures of these metabolites were established by NMR, mass spectrometry data, and X-ray analysis .
Molecular Structure Analysis
The molecular formula of Sulochrin is C17H16O7 . Its molecular weight is 332.3 g/mol . The structures of the two metabolites were established by NMR, mass spectrometry data, and X-ray analysis .
Physical And Chemical Properties Analysis
Sulochrin is a member of benzophenones, a carboxylic ester, and a member of phenols . It has a molecular weight of 332.3 g/mol .
Scientific Research Applications
Antimicrobial Activity
Sulochrin has been found to have antimicrobial properties. In a study, two new dimers of sulochrin linked by thioether bonds, named Polluxochrin and Dioschrin, were purified from an Alternaria sp. isolate obtained from a Hawaiian soil sample . These compounds displayed antimicrobial activities .
Cytotoxic Activity
In addition to their antimicrobial properties, the sulochrin dimers Polluxochrin and Dioschrin also exhibited weak cytotoxic activities . This suggests potential applications in cancer research and treatment.
Antifungal Activity
The extract of a fungus that produced sulochrin exhibited antifungal activity against both Candida albicans and Aspergillus fumigatus . This indicates that sulochrin could be used in the development of antifungal drugs.
Antidiabetic Activity
Sulochrin from Aspergillus terreus, as well as two synthetic sulochrin derivatives, were assessed for antidiabetic activity . They were found to inhibit α-glucosidase, an enzyme involved in carbohydrate metabolism . This suggests that sulochrin could be used in the management of diabetes by decreasing postprandial hyperglycemia .
Bioactive Metabolite Production
Sulochrin is a bioactive metabolite produced by certain fungi. It has been found in an Alternaria sp. isolate from a Hawaiian soil sample . The production of sulochrin and its derivatives by fungi suggests potential applications in biotechnology and industrial microbiology.
Chemical Structure Research
The chemical structures of sulochrin and its derivatives have been established by NMR, mass spectrometry data, and X-ray analysis . This research contributes to our understanding of the chemical properties of these compounds and can guide their use in various applications.
Safety And Hazards
When handling Sulochrin, it’s important to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
methyl 2-(2,6-dihydroxy-4-methylbenzoyl)-5-hydroxy-3-methoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O7/c1-8-4-11(19)15(12(20)5-8)16(21)14-10(17(22)24-3)6-9(18)7-13(14)23-2/h4-7,18-20H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJRLSCDUYLRBIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)C(=O)C2=C(C=C(C=C2OC)O)C(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80199860 | |
Record name | Sulochrin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80199860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sulochrin | |
CAS RN |
519-57-3 | |
Record name | Sulochrin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=519-57-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sulochrin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000519573 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulochrin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80199860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SULOCHRIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8NA53C271Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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